Cas no 56003-81-7 (Ethanimine, (1E)-)
Ethanimine, (1E)- structure
Product Name:Ethanimine, (1E)-
CAS No:56003-81-7
MF:C2H5N
MW:43.067800283432
CID:350129
Update Time:2024-01-28
Ethanimine, (1E)- Chemical and Physical Properties
Names and Identifiers
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- Ethanimine, (1E)-
- Ethanimine, (1E)- (9CI)
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- Inchi: 1S/C2H5N/c1-2-3/h2-3H,1H3
- InChI Key: MPAYEWNVIPXRDP-UHFFFAOYSA-N
- SMILES: C(=N)C
Computed Properties
- Exact Mass: 43.04225
Experimental Properties
- Density: 0.72±0.1 g/cm3(Predicted)
- Boiling Point: -14.1±23.0 °C(Predicted)
- PSA: 23.85
- pka: 10.49±0.70(Predicted)
Ethanimine, (1E)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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